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Compound of Interest

Compound Name: 3-Hydroxybenzaldehyde

Cat. No.: B018108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 3-
Hydroxybenzaldehyde (CAS No. 100-83-4). The information is intended to support safe

laboratory practices and risk assessment in research and development settings.

Hazard Identification and Classification
3-Hydroxybenzaldehyde is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classifications.[1][2][3][4]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[3][4][5]

Serious Eye Damage/Eye

Irritation
Category 2/2A

H319: Causes serious eye

irritation[1][3][6][7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[6]

[8]

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects[1][3][4]
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Signal Word: Warning[2][6]

Hazard Pictograms:[8][9]

GHS07: Exclamation Mark

Toxicological and Physical Properties
The following tables summarize the available quantitative data for 3-Hydroxybenzaldehyde.

Toxicological Data

Parameter Value Species Reference

Acute Toxicity

Estimate (ATE), Oral
980 mg/kg - [5]

LD50 (Oral) No data available - [10]

LC50 (Inhalation) No data available -

Skin

Corrosion/Irritation
Causes skin irritation Rabbit [6][8]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
Rabbit [1][6][8]

Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₇H₆O₂ [1]

Molecular Weight 122.12 g/mol [1]

Appearance
Light yellow to brown

crystalline powder
[6]

Melting Point 100 - 105 °C [11]

Boiling Point Not determined [11]

Flash Point Not applicable [11]

Solubility Soluble in water [11]

Auto-ignition Temperature Not determined [11]

Lower and Upper Explosion

Limit
Not relevant (solid) [11]

Experimental Protocols for Safety Assessment
Standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD) are typically followed for assessing the safety of chemicals. While specific

experimental reports for 3-Hydroxybenzaldehyde are not publicly available, the following

sections describe the general methodologies for skin and eye irritation testing.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline outlines the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[6][7]

Methodology:

Test Animal: The albino rabbit is the preferred species.[6]

Application: A single dose of 0.5 g of the solid test substance is applied to a small area of the

skin (approximately 6 cm²) and covered with a gauze patch.[6] Untreated skin serves as a

control.
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Exposure: The exposure duration is 4 hours.[6]

Observation: After the exposure period, the substance is removed, and the skin is observed

for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours, and periodically for

up to 14 days.[6]

Scoring: The severity of the skin reactions is scored. If the effects persist to the end of the

observation period, the substance is considered an irritant.[6]

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline details the method for determining the potential of a substance to cause eye

irritation or serious eye damage.[2][12]

Methodology:

Test Animal: The albino rabbit is the recommended species.[2]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye remains untreated and serves as a control.[2]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[2] The observation period can be extended up to 21 days

to assess the reversibility of any observed effects.

Scoring: Lesions are scored according to a standardized system. The scores, along with the

nature and reversibility of the effects, determine the irritation classification.[2]

Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[10]

Ensure that eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2][10]
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Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., Nitrile

rubber).[2][10][11]

Respiratory Protection: If dust is generated, use a NIOSH-approved N95 (or equivalent)

particulate respirator.[9]

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke

in the work area. Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]

Protect from direct sunlight.[7]

Incompatible Materials: Strong oxidizing agents and strong bases.[7]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

First Aid Procedures Workflow

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.

If breathing is difficult,
 give oxygen.

Seek medical attention.

Remove contaminated clothing.

Wash skin with soap and
 plenty of water.

Seek medical attention if
 irritation persists.

Rinse cautiously with water
 for at least 15 minutes.

Remove contact lenses,
 if present and easy to do.

Continue rinsing.

Seek immediate
 medical attention.

Rinse mouth with water.

Do NOT induce vomiting.

Seek immediate
 medical attention.
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Click to download full resolution via product page

Caption: General first aid procedures for exposure to 3-Hydroxybenzaldehyde.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[2][10]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. If skin irritation persists, seek medical advice.[2][6][10]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[2][6][10] Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[6][10]

Ingestion: Rinse mouth with water.[2][6][10] Do NOT induce vomiting.[10] Call a doctor or

poison control center immediately.[2][10]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.
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Initial Actions

Containment & Cleanup

Final Steps

Evacuate personnel
 from the area.

Ensure adequate ventilation.

Remove all sources of ignition.

Wear appropriate PPE.

Avoid dust formation.

Sweep or vacuum up spillage.

Collect in a suitable, closed
 container for disposal.

Clean the spill area thoroughly.

Prevent entry into drains and
 water courses.

Dispose of waste in accordance
 with regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b018108?utm_src=pdf-custom-synthesis
https://chemstock.ae/wp-content/uploads/2019/05/msds/38526MSDS.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.echemi.com/sds/3-hydroxybenzaldehyde-pid_Seven3658.html
https://www.carlroth.com/medias/SDB-4493-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDMyMzF8YXBwbGljYXRpb24vcGRmfGFHVTNMMmc0WkM4NU1UYzFNall5TnpJME1USTJMMU5FUWw4ME5Ea3pYMDFVWDBWT0xuQmtaZ3wwZGE0NmQ1YjA3ZTBkZTU4ZWQwZmY3NTc0NTFkYzU3ZDBjYTYyYWVmMTc1ZmE1OTcxNzQ4OTBmNDk3ZWZiYjU0
https://www.fishersci.com/store/msds?partNumber=AC120965000&countryCode=US&language=en
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=1347
https://www.carlroth.com/medias/SDB-4493-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDYxOTh8YXBwbGljYXRpb24vcGRmfGFHWTVMMmc1TUM4NU1UYzFNall5TmpVNE5Ua3dMMU5FUWw4ME5Ea3pYMGRDWDBWT0xuQmtaZ3xmODNlOTk5NjA5NWY5OTVkNzAzNzEzYTZiNTA1OWY4ODEzNDVkOTlmYjY2YzlkZTY3NTE3YjJmYzEzM2MxYjAx
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://www.benchchem.com/product/b018108#3-hydroxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b018108#3-hydroxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b018108#3-hydroxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b018108#3-hydroxybenzaldehyde-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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